![molecular formula C15H16N4O B2506426 (3-(Pyrimidin-2-ylamino)azetidin-1-yl)(o-tolyl)methanone CAS No. 2034222-60-9](/img/structure/B2506426.png)
(3-(Pyrimidin-2-ylamino)azetidin-1-yl)(o-tolyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“(3-(Pyrimidin-2-ylamino)azetidin-1-yl)(o-tolyl)methanone” is a chemical compound. It has been mentioned in the context of synthesizing and evaluating a series of (4/3-(pyrimidin-2-ylamino)benzoyl)hydrazine-1-carboxamide/carbothioamide derivatives as novel RXRα antagonists .
Synthesis Analysis
The synthesis of similar compounds has been reported in several studies. For instance, a series of (4/3-(pyrimidin-2-ylamino)benzoyl)hydrazine-1-carboxamide/carbothioamide derivatives were synthesized and evaluated for anticancer activity as RXRα antagonists . Another study reported the synthesis of new pyrimidine-azetidinone analogues from the condensation of aromatic amines with N-phenylacetamide .Molecular Structure Analysis
The molecular structure of “(3-(Pyrimidin-2-ylamino)azetidin-1-yl)(o-tolyl)methanone” can be found in various databases . The molecular formula is C15H16N4O, and the molecular weight is 268.32.Chemical Reactions Analysis
While specific chemical reactions involving “(3-(Pyrimidin-2-ylamino)azetidin-1-yl)(o-tolyl)methanone” are not directly mentioned in the search results, there are studies discussing the reactions of similar compounds .Mechanism of Action
The mechanism of action of similar compounds has been studied in the context of anticancer activity. They have been evaluated as RXRα antagonists, which means they inhibit the activity of the retinoid X receptor alpha (RXRα), a ligand-dependent transcription factor of the nuclear receptor superfamily .
Future Directions
The future directions for research on “(3-(Pyrimidin-2-ylamino)azetidin-1-yl)(o-tolyl)methanone” and similar compounds could involve further exploration of their potential as anticancer agents, particularly as RXRα antagonists . Additionally, more research could be conducted to understand their synthesis, chemical reactions, and physical and chemical properties.
properties
IUPAC Name |
(2-methylphenyl)-[3-(pyrimidin-2-ylamino)azetidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16N4O/c1-11-5-2-3-6-13(11)14(20)19-9-12(10-19)18-15-16-7-4-8-17-15/h2-8,12H,9-10H2,1H3,(H,16,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGSSICYJGYNPTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)N2CC(C2)NC3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(3-(Pyrimidin-2-ylamino)azetidin-1-yl)(o-tolyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.